Cas no 345953-58-4 (Benzoic acid, 4-(1H-benzotriazol-1-ylmethyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(1H-benzotriazol-1-ylmethyl)-, methyl ester
• CAS No: 345953-58-4
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• MDL: MFCD01570570
• CID: 3945585
• PubChem ID: 2823339
• Update Time: 2025-04-22

Benzoic acid, 4-(1H-benzotriazol-1-ylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-benzotriazol-1-ylmethyl)-, methyl ester
• methyl 4-((1H-benzo[d][1,2,3]triazol-1-yl)methyl)benzoate
• CS-0301905
• CCG-53487
• SR-01000642650-1
• HSLJIOGNIIZZOF-UHFFFAOYSA-N
• HMS556E13
• NS00016647
• Z91644704
• AKOS009015255
• DTXSID601331353
• Methyl 4-(1H-1,2,3-benzotriazol-1-ylmethyl)-benzoate
• Oprea1_047670
• DA-06595
• SMR000459672
• HMS2776J18
• MLS000860888
• 345953-58-4
• SCHEMBL7161071
• methyl 4-(benzotriazol-1-ylmethyl)benzoate
• CHEMBL1453084
• methyl 4-(1H-1,2,3-benzotriazol-1-ylmethyl)benzoate
• Maybridge1_005205

• MDL： MFCD01570570
• Inchi： 1S/C15H13N3O2/c1-20-15(19)12-8-6-11(7-9-12)10-18-14-5-3-2-4-13(14)16-17-18/h2-9H,10H2,1H3
• InChI Key： HSLJIOGNIIZZOF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CN2C3=CC=CC=C3N=N2)C=C1

Computed Properties

• Exact Mass: 267.100776666Da
• Monoisotopic Mass: 267.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters